Cas no 195503-40-3 (Tetrahydrothiopyran-4-carbonitrile)

Tetrahydrothiopyran-4-carbonitrile is a versatile heterocyclic compound featuring a saturated thiopyran ring with a nitrile functional group at the 4-position. Its structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The nitrile group offers reactivity for further transformations, such as hydrolysis to carboxylic acids or reduction to amines, while the thiopyran scaffold provides stability and potential bioactivity. This compound is particularly useful in medicinal chemistry for the development of sulfur-containing heterocycles. Its well-defined purity and consistent quality ensure reliable performance in synthetic applications.
Tetrahydrothiopyran-4-carbonitrile structure
195503-40-3 structure
Product Name:Tetrahydrothiopyran-4-carbonitrile
CAS No:195503-40-3
MF:C6H9NS
MW:127.207360029221
MDL:MFCD09025909
CID:133712
PubChem ID:21598641
Update Time:2025-06-09

Tetrahydrothiopyran-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Tetrahydro-2H-thiopyran-4-carbonitrile
    • 2H-Thiopyran-4-carbonitrile,tetrahydro-
    • Tetrahydrothiopyran-4-carbonitrile
    • thiane-4-carbonitrile
    • 4-CYANOTHIANE
    • tetrahydro-2H-thiopyrane-4-carbonitrile
    • tetrahydro-thiopyran-4-carbonitrilre
    • tetrahydro-thiopyrane-4-carbonitrile
    • 2H-Thiopyran-4-carbonitrile, tetrahydro-
    • Tetrahydro-2H-thiopyran-4-carbonitrile97%
    • Tetrahydro-2H-thiopyran-4-carbonitrile 97%
    • DQKVZWAEWJUKAX-UHFFFAOYSA-N
    • tetrahydro-thiopyran-4-carbonitrile
    • SBB085693
    • 0101AB
    • TRA0052388
    • PB29580
    • SY019840
    • AB0061530
    • I14-3
    • TS-01671
    • MFCD09025909
    • VHA50340
    • EN300-107115
    • Tetrahydro-2H-thiopyran-4-carbonitrile;Thiane-4-carbonitrile
    • A880130
    • CS-0045921
    • DTXSID00616241
    • AMY10287
    • BCP33497
    • SCHEMBL102773
    • AKOS010828457
    • FT-0697923
    • 195503-40-3
    • DB-065886
    • MDL： MFCD09025909
    • Inchi： 1S/C6H9NS/c7-5-6-1-3-8-4-2-6/h6H,1-4H2
    • InChI Key： DQKVZWAEWJUKAX-UHFFFAOYSA-N
    • SMILES： S1CCC(C#N)CC1

Computed Properties

  • Exact Mass: 127.04600
  • Monoisotopic Mass: 127.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.1
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.08
  • Boiling Point: 263.2 ℃ at 760 mmHg
  • Flash Point: 113°C
  • Refractive Index: 1.519
  • PSA: 49.09000
  • LogP: 1.65318

Tetrahydrothiopyran-4-carbonitrile Security Information

Tetrahydrothiopyran-4-carbonitrile Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tetrahydrothiopyran-4-carbonitrile Pricemore >>

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